molecular formula C14H16N2O3 B8325001 4-(1H-indazol-5-yloxy)cyclohexanecarboxylic acid

4-(1H-indazol-5-yloxy)cyclohexanecarboxylic acid

Cat. No.: B8325001
M. Wt: 260.29 g/mol
InChI Key: OXPDYANWEYUEGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1H-indazol-5-yloxy)cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H16N2O3

Molecular Weight

260.29 g/mol

IUPAC Name

4-(1H-indazol-5-yloxy)cyclohexane-1-carboxylic acid

InChI

InChI=1S/C14H16N2O3/c17-14(18)9-1-3-11(4-2-9)19-12-5-6-13-10(7-12)8-15-16-13/h5-9,11H,1-4H2,(H,15,16)(H,17,18)

InChI Key

OXPDYANWEYUEGY-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1C(=O)O)OC2=CC3=C(C=C2)NN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The ethyl 4-(1H-indazol-5-yloxy)cyclo-hexanecarboxylate (728.4 mg, 2.53 mmol) obtained in Example 367 was dissolved in a mixture of methanol (2.5 ml) and tetrahydrofuran (2.5 ml), and a 2M-aqueous lithium hydroxide solution (2.53 ml, 5.05 mmol) was added dropwise thereto. After 2 hours, the reaction mixture was concentrated under reduced pressure and the resulting residue was dissolved in water (5 ml). The resulting aqueous solution was adjusted to pH 4 with a 0.5M-aqueous potassium hydrogensulfate solution. The crystals formed were filtered under reduced pressure and then dried to obtain 4-(1H-indazol-5-yloxy)cyclohexanecarboxylic acid (381 mg, 58%).
Quantity
728.4 mg
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
2.53 mL
Type
reactant
Reaction Step Two

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